Cas no 569371-09-1 (1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI))

1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI) structure
569371-09-1 structure
Product Name:1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI)
CAS No:569371-09-1
MF:C8H11N3O4
MW:213.190641641617
CID:946176
PubChem ID:11095939
Update Time:2025-04-19

1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI)
    • 569371-09-1
    • SCHEMBL13957568
    • (S)-2-Amino-3-(3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
    • (S)-2-Amino-3-(3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoicacid
    • BDBM50178149
    • (S)-1-(2-amino-2-carboxyethyl)-3-methylpyrimidine-2,4-dione
    • CHEMBL198632
    • Inchi: 1S/C8H11N3O4/c1-10-6(12)2-3-11(8(10)15)4-5(9)7(13)14/h2-3,5H,4,9H2,1H3,(H,13,14)/t5-/m0/s1
    • InChI Key: OUAOUEYGUCVGCW-YFKPBYRVSA-N
    • SMILES: O=C1N(C)C(C=CN1C[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 213.07495584g/mol
  • Monoisotopic Mass: 213.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.2
  • Topological Polar Surface Area: 104Ų
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